3-(1H-Benzo[d]imidazol-2-yl)-N-hydroxybenzimidamide

• IUPAC Name: 3-(1H-benzimidazol-2-yl)-N'-hydroxybenzenecarboximidamide
• InChI: InChI=1S/C14H12N4O/c15-13(18-19)9-4-3-5-10(8-9)14-16-11-6-1-2-7-12(11)17-14/h1-8,19H,(H2,15,18)(H,16,17)
• InChI Key: KUAYDSHHWYMOJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC(=CC=C3)C(=NO)N
• Isomeric SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC(=CC=C3)/C(=N/O)/N
• Molecular Formula: C14H12N4O
• Molecular Weight: 252.27 g/mol

Description

Benzimidazole is a type of organic compound that is a fusion of benzene and imidazole. It’s a heterocyclic aromatic organic compound that is important in a variety of fields, including medicinal chemistry. Benzimidazole derivatives have been found to exhibit a wide range of biological activities, including antitumor properties.

Synthesis Analysis

Benzimidazole derivatives can be synthesized through various methods. For example, a series of 2-chloro-3-(1H-benzo[d]imidazol-2-yl)quinoline derivatives were designed and synthesized as antitumor agents. Another method involves the cyclocondensation between substituted aromatic aldehydes and o-phenylenediamine.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives can be analyzed using various spectroscopic methods, including 1H-NMR, 13C-NMR, and HREI-MS.

Chemical Reactions Analysis

Benzimidazole derivatives can undergo a variety of chemical reactions. For instance, they can be used as corrosion inhibitors, with their mitigation performance against corrosion being examined through methods like gravimetric weight loss, potentiodynamic polarization (PDP), and electrochemical impedance studies (EIS).

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can be analyzed using various methods. For example, the corrosion mitigation properties of a benzimidazole derivative were examined through gravimetric weight loss, potentiodynamic polarization (PDP), and electrochemical impedance studies (EIS).

Scientific Research Applications

Synthesis and Chemical Properties

3-(1H-Benzo[d]imidazol-2-yl)-N-hydroxybenzimidamide and its derivatives are primarily utilized in the synthesis of complex molecular structures, demonstrating their versatility as building blocks in chemical reactions. For instance, it serves as a fundamental component in the synthesis of various derivatives through one-pot, three-component condensation reactions, offering a straightforward approach to obtaining corresponding products in good yields (You et al., 2013). Moreover, its derivatives have been synthesized to investigate their anticancer activities against various cancer cell lines, indicating the potential biomedical applications of these compounds (Li et al., 2014).

Chemical Synthesis Techniques

The chemical also plays a significant role in the development of novel synthesis methods. For example, a multistep approach has been described to construct novel derivatives from commercially available amino acids, amines, and carboxylic acids, showcasing the adaptability of this compound in facilitating the synthesis of complex molecules (Dadiboyena & Nefzi, 2011). Similarly, a one-pot synthesis method has been introduced for derivatives, involving a Pd-catalyzed N-arylation and a Cu-catalyzed C–H functionalization/C–N bond formation process, highlighting innovative approaches in chemical synthesis (Sun et al., 2014).

Applications in Biological Studies

3-(1H-Benzo[d]imidazol-2-yl)-N-hydroxybenzimidamide derivatives have also been explored for their biological activities. These compounds have been evaluated for their potential as inhibitors in biological systems, such as transcription factor NF-κB inhibition, providing insights into their possible therapeutic applications (Boggu et al., 2017). Anthelmintic activity has also been observed in some synthesized derivatives, suggesting their utility in parasitic worm infestations (Kumar & Sahoo, 2014).

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary depending on the specific compound and its biological activity. For instance, some antitumor benzimidazole derivatives may exert their activity by up-regulating certain proteins and down-regulating others.

Safety and Hazards

The safety and hazards of benzimidazole derivatives can vary depending on the specific compound. It’s important to handle these compounds with care, using personal protective equipment and ensuring adequate ventilation.

Future Directions

The future directions for research on benzimidazole derivatives could include the development of new drugs, given their broad range of chemical and biological properties. Further studies could also explore their potential uses in other fields, such as materials science.